(1R*,4R*)-N1-(Cyclopentylmethyl)cyclohexane-1,4-diamine dihydrochloride

• IUPAC Name: 4-N-(cyclopentylmethyl)cyclohexane-1,4-diamine;dihydrochloride
• InChI: InChI=1S/C12H24N2.2ClH/c13-11-5-7-12(8-6-11)14-9-10-3-1-2-4-10;;/h10-12,14H,1-9,13H2;2*1H
• InChI Key: HFEXTHKYDWBMTH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CNC2CCC(CC2)N.Cl.Cl
• Molecular Formula: C12H26Cl2N2
• Molecular Weight: 269.25 g/mol
• CAS No.: 1286273-68-4

Description

“(1R*,4R*)-N1-(Cyclopentylmethyl)cyclohexane-1,4-diamine dihydrochloride” is a chemical compound with the molecular formula C12H26Cl2N2 and a molecular weight of 269.25. It is available for purchase from various chemical suppliers.

Scientific Research Applications

• Luminescent Properties and Optical Material Application : Cheng et al. (2013) synthesized chiral mononuclear and one-dimensional cadmium(II) complexes using derivatives of cyclohexane-1,2-diamine. They discovered that these complexes exhibit luminescent properties, indicating potential applications as optical materials (Cheng et al., 2013).

• Catalysis in Asymmetric Reactions : Xu et al. (2013) designed and synthesized a novel chiral 1,2-diaminocyclohexane derivative, which was used as an efficient catalyst in various aldol reactions, showcasing excellent enantioselectivity and yield. This underscores its utility in asymmetric synthesis (Xu et al., 2013).

• Organocatalysts and Chiral Ligands : Tsygankov et al. (2016) reported the synthesis of N,N′-dialkylated derivatives of (1R,2R)-cyclohexane-1,2-diamine. These derivatives were used as organocatalysts and chiral ligands, demonstrating versatility in chemical synthesis (Tsygankov et al., 2016).

• Metal Complexes for Synthesis and Structural Analysis : Saito and Kidani (1986) explored the preparation and properties of platinum(II) complexes containing methyl derivatives of cis-1,2-cyclohexanediamine, contributing to our understanding of metal complexes involving cyclohexane derivatives (Saito & Kidani, 1986).

• Crystal Packing Studies : Lai et al. (2006) conducted a study on the crystal packing of isomeric N1,N4-bis((pyridine-n-yl)methylene)-cyclohexane-1,4-diamines, which demonstrates the importance of intermolecular interactions in determining crystal structure (Lai et al., 2006).

• Catalytic Oxidation Applications : Maurya et al. (2007) researched oxovanadium(IV) and copper(II) complexes of cyclohexane-1,2-diamine-based ligands encapsulated in zeolite-Y. These complexes showed efficient catalysis in the oxidation of styrene, cyclohexene, and cyclohexane, highlighting their potential in industrial applications (Maurya et al., 2007).

• Synthesis of Polyimides : Yang et al. (2004) synthesized organosoluble polyimides based on a cyclohexane derivative, indicating its utility in the development of new polymeric materials with specific properties (Yang et al., 2004).